![molecular formula C7H4F3NO B2890296 2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile CAS No. 1936719-70-8](/img/structure/B2890296.png)
2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile
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Overview
Description
2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile is an organic compound with the molecular formula C7H4F3NO . It has a molecular weight of 175.11 . The compound is typically a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile is 1S/C7H4F3NO/c8-7(9,10)5-3-6(1-2-11)12-4-5/h3-4H,1H2 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile is a liquid at room temperature . The compound is stored at room temperature .Scientific Research Applications
Antibacterial Activity
Furan derivatives, including “2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile”, have been found to have significant antibacterial activity . They have been used in the development of new drugs to combat microbial resistance, which has become a global issue due to the ineffectiveness of currently available antimicrobial medicines .
Antimicrobial Properties
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics. They have been employed as medicines in a number of distinct disease areas . These compounds are one of the most powerful tools in the fight against bacterial strain-caused infection .
Anticancer Activity
Furan derivatives have also been found to have anticancer properties . The presence of certain substituents in the phenyl ring attached to the furan nucleus can increase the anticancer activity .
Antioxidant Activity
Furan derivatives have been found to have antioxidant activity . This property makes them useful in the treatment of diseases caused by oxidative stress .
Antimalarial Activity
2-Trifluoromethylfuran, a compound similar to “2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile”, has been found to have antimalarial activity . This suggests that “2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile” may also have potential as an antimalarial agent .
HIV-1 Reverse Transcriptase Inhibition
3-Fluorofuran, another compound similar to “2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile”, has been found to inhibit HIV-1 reverse transcriptase at the nanomolar level . This suggests that “2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile” may also have potential in the treatment of HIV .
Safety and Hazards
properties
IUPAC Name |
2-[4-(trifluoromethyl)furan-2-yl]acetonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3NO/c8-7(9,10)5-3-6(1-2-11)12-4-5/h3-4H,1H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRIIHSNDTCPETH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC=C1C(F)(F)F)CC#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(Trifluoromethyl)furan-2-yl]acetonitrile |
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